Cas no 61088-66-2 (2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene)

• Product Name: 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene
• CAS No: 61088-66-2
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 492312
• PubChem ID: 2776087
• Update Time: 2025-04-24

2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene
• 2-Azabicyclo[2.2.2]oct-5-ene, 2-(phenylmethyl)-
• 5-benzyl-5-azabicyclo[2.2.2]oct-2-ene

• Inchi： 1S/C14H17N/c1-2-4-12(5-3-1)10-15-11-13-6-8-14(15)9-7-13/h1-6,8,13-14H,7,9-11H2
• InChI Key： XIJKPWGJZNKVHS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2C=CC1CC2

Computed Properties

• Exact Mass: 199.13621
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene

2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene (CAS No. 61088-66-2): A Comprehensive Overview of Properties and Applications

2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene (CAS No. 61088-66-2) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This nitrogen-containing heterocycle features a benzyl-substituted azabicyclo[2.2.2]octene framework, making it valuable for various synthetic applications. The compound's molecular formula is C15H19N, with a molecular weight of 213.32 g/mol.

The 2-azabicyclo[2.2.2]octane core structure contributes to the compound's rigidity and three-dimensional character, properties that are highly sought after in drug discovery. Researchers particularly value 2-benzyl substituted bicyclic amines for their ability to serve as chiral building blocks in asymmetric synthesis. Recent studies have explored its potential as a precursor for pharmacologically active compounds, especially in the development of central nervous system (CNS) targeting molecules.

From a synthetic chemistry perspective, 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene offers several advantages. Its bicyclic structure provides steric constraints that can influence reaction selectivity, while the nitrogen atom serves as a handle for further functionalization. Many organic chemists search for "synthesis of azabicyclic compounds" or "benzyl-protected nitrogen heterocycles," reflecting the growing interest in this chemical space. The compound's stability under various reaction conditions makes it particularly useful for multi-step synthetic sequences.

In pharmaceutical applications, the 2-azabicyclo[2.2.2]octane scaffold has shown promise in medicinal chemistry. Drug discovery teams frequently investigate similar structures when searching for "new CNS drug scaffolds" or "rigid nitrogen heterocycles for drug design." The benzyl group at the 2-position offers opportunities for structure-activity relationship (SAR) studies through various chemical modifications. This has led to increased demand for high purity 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene from contract research organizations and academic laboratories.

The compound's physical properties are noteworthy for process chemistry applications. 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. These characteristics make it suitable for various reaction setups, from small-scale medicinal chemistry to larger process development. Analytical chemists often search for "HPLC methods for azabicyclic compounds" or "characterization of nitrogen heterocycles," indicating the need for reliable quality control protocols.

Recent advancements in asymmetric synthesis methodologies have renewed interest in chiral azabicyclic building blocks like 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene. The compound's potential as a precursor to optically active pharmaceuticals aligns with current trends toward enantioselective drug development. Many researchers are investigating "chiral auxiliaries for nitrogen heterocycles" and "stereoselective functionalization of bicyclic amines," areas where this compound shows particular promise.

From a commercial perspective, the market for specialty nitrogen heterocycles continues to expand, driven by pharmaceutical and agrochemical applications. Suppliers of 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene have noted increased inquiries about bulk quantities and custom synthesis options. The compound's stability and relatively straightforward storage requirements make it attractive for inventory purposes compared to more sensitive heterocyclic compounds.

In analytical applications, 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene serves as an interesting model compound for method development. Its unique mass spectral fragmentation pattern and NMR characteristics make it valuable for teaching purposes and analytical method validation. Instrument manufacturers often use such compounds when demonstrating capabilities for "complex heterocycle analysis" or "structural elucidation of nitrogen-containing compounds."

The safety profile of 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene has been well-characterized through standard laboratory testing. While not classified as hazardous under current regulations, proper handling procedures should always be followed, as with all chemical substances. Material safety data sheets (MSDS) provide detailed information about appropriate storage conditions and personal protective equipment recommendations for working with this compound.

Looking toward future applications, researchers are exploring the potential of 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene in materials science. Its rigid, three-dimensional structure could contribute to the development of novel organic electronic materials or metal-organic frameworks. These emerging applications align with current scientific trends toward functional materials design, where searches for "nitrogen-rich building blocks for materials" have become more frequent.

For synthetic chemists considering 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene for their projects, several key considerations emerge. The compound's stability allows for diverse reaction conditions, while its functional groups provide multiple points for chemical modification. Recent literature highlights successful applications in palladium-catalyzed coupling reactions and stereoselective transformations, making it a versatile intermediate in complex molecule synthesis.

In conclusion, 2-Benzyl-2-azabicyclo[2.2.2]oct-5-ene (CAS No. 61088-66-2) represents an important structural motif in modern organic and medicinal chemistry. Its unique combination of rigidity, functionality, and synthetic versatility continues to attract interest across multiple research domains. As the demand for three-dimensional nitrogen heterocycles grows in drug discovery and materials science, this compound is likely to maintain its relevance as both a research tool and a building block for innovative applications.